Cas no 1285498-11-4 (1H-1,2,4-Triazole-5-carboxylic acid, 3-(4-methylphenyl)-, ethyl ester)

• Product Name: 1H-1,2,4-Triazole-5-carboxylic acid, 3-(4-methylphenyl)-, ethyl ester
• CAS No: 1285498-11-4
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5207467
• Update Time: 2025-10-28

1H-1,2,4-Triazole-5-carboxylic acid, 3-(4-methylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl3-(p-tolyl)-1H-1,2,4-triazole-5-carboxylate
• Ethyl 3-(p-tolyl)-1H-1,2,4-triazole-5-carboxylate
• ethyl 5-(4-methylphenyl)-1 H -1,2,4-triazole-3-carboxylate
• 1H-1,2,4-Triazole-5-carboxylic acid, 3-(4-methylphenyl)-, ethyl ester
• 5-p-Tolyl-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester

• Inchi： 1S/C12H13N3O2/c1-3-17-12(16)11-13-10(14-15-11)9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3,(H,13,14,15)
• InChI Key： JPOMAQCZEYZCJI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1NN=C(C2C=CC(C)=CC=2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• XLogP3: 2.6
• Topological Polar Surface Area: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1H-1,2,4-Triazole-5-carboxylic acid, 3-(4-methylphenyl)-, ethyl ester

Comprehensive Guide to 1H-1,2,4-Triazole-5-carboxylic acid, 3-(4-methylphenyl)-, ethyl ester (CAS No. 1285498-11-4)

1H-1,2,4-Triazole-5-carboxylic acid, 3-(4-methylphenyl)-, ethyl ester (CAS No. 1285498-11-4) is a specialized organic compound belonging to the triazole family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of the 1,2,4-triazole core and the ethyl ester functional group makes it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its utility in drug development and material science.

The molecular formula of 1H-1,2,4-Triazole-5-carboxylic acid, 3-(4-methylphenyl)-, ethyl ester is C₁₂H₁₃N₃O₂, with a molecular weight of 231.25 g/mol. The compound features a triazole ring substituted with a 4-methylphenyl group and an ethyl ester moiety at the 5-position. This configuration contributes to its stability and reactivity, making it suitable for various chemical transformations. Its solubility in organic solvents like ethanol, DMSO, and acetone enhances its applicability in laboratory and industrial settings.

One of the most searched questions about 1H-1,2,4-Triazole-5-carboxylic acid, 3-(4-methylphenyl)-, ethyl ester is its role in medicinal chemistry. Recent studies highlight its potential as a building block for antifungal and antiviral agents. The triazole scaffold is known for its bioactivity, and modifications like the introduction of a 4-methylphenyl group can enhance target specificity. This aligns with the growing demand for novel therapeutic compounds, especially in the wake of increasing antibiotic resistance and viral outbreaks.

In addition to pharmaceuticals, 1H-1,2,4-Triazole-5-carboxylic acid, 3-(4-methylphenyl)-, ethyl ester finds applications in agrochemicals. The compound's structural features make it a candidate for developing pesticides and herbicides. With the global push toward sustainable agriculture, researchers are investigating eco-friendly alternatives, and this compound's derivates could play a pivotal role. Its stability under various environmental conditions further boosts its potential for field applications.

The synthesis of 1H-1,2,4-Triazole-5-carboxylic acid, 3-(4-methylphenyl)-, ethyl ester typically involves multi-step organic reactions, including condensation and esterification. Advanced techniques like microwave-assisted synthesis have been explored to improve yield and reduce reaction time. These innovations cater to the industry's need for cost-effective and scalable production methods. Quality control measures, such as HPLC and NMR spectroscopy, ensure the compound's purity and consistency for research and commercial use.

Market trends indicate a rising demand for triazole-based compounds, driven by their diverse applications. 1H-1,2,4-Triazole-5-carboxylic acid, 3-(4-methylphenyl)-, ethyl ester is no exception, with suppliers and manufacturers expanding their portfolios to meet research and industrial needs. The compound's CAS No. 1285498-11-4 serves as a unique identifier, facilitating procurement and regulatory compliance. As the chemical industry evolves, this compound is poised to remain a key player in innovation.

For researchers and professionals, understanding the physicochemical properties of 1H-1,2,4-Triazole-5-carboxylic acid, 3-(4-methylphenyl)-, ethyl ester is crucial. Its melting point, boiling point, and spectral data are essential for experimental design and application development. Safety data sheets (SDS) provide guidelines for handling and storage, ensuring workplace safety. While the compound is not classified as hazardous, standard laboratory precautions should always be followed.

In conclusion, 1H-1,2,4-Triazole-5-carboxylic acid, 3-(4-methylphenyl)-, ethyl ester (CAS No. 1285498-11-4) is a promising compound with wide-ranging applications in pharmaceuticals, agrochemicals, and beyond. Its unique structure and reactivity profile make it a valuable asset for researchers and industries alike. As scientific advancements continue, this compound is expected to unlock new possibilities in drug discovery and sustainable chemistry.